Cas no 383129-75-7 (4-(5-methylthien-2-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(5-methylthien-2-yl)-1,3-thiazol-2-amine
• CAS No: 383129-75-7
• MF: C₈H₈N₂S₂
• MW: 196.292518615723
• MDL: MFCD02090886
• CID: 873482
• Update Time: 2026-04-29

4-(5-methylthien-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-methylthiophen-2-yl)-1,3-thiazol-2-amine
• 4-(5-methylthien-2-yl)-1,3-thiazol-2-amine
• 4-(5-Methyl-thiophen-2-yl)-thiazol-2-ylamine
• 4-(5-Methylthiophen-2-yl)thiazol-2-ylamine
• 4-(5-methyl-2-thienyl)-1,3-thiazole-2-ylamine
• AC1M15DL
• AC1Q2N02
• CTK4H9685
• MolPort-000-886-104
• SBB018033

• MDL： MFCD02090886
• Inchi： InChI=1S/C8H8N2S2/c1-5-2-3-7(12-5)6-4-11-8(9)10-6/h2-4H,1H3,(H2,9,10)
• InChI Key： UXNSNCTVNSWUGZ-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C2=CSC(=N)N2)S1

Computed Properties

• Exact Mass: 196.01300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.349
• Boiling Point: 359.4°C at 760 mmHg
• Flash Point: 171.2°C
• Refractive Index: 1.676
• PSA: 95.39000
• LogP: 3.34340

4-(5-methylthien-2-yl)-1,3-thiazol-2-amine Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(5-methylthien-2-yl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(5-methylthien-2-yl)-1,3-thiazol-2-amine (CAS No. 383129-75-7)

4-(5-methylthien-2-yl)-1,3-thiazol-2-amine (CAS No. 383129-75-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a thiophene ring linked to a thiazole core, is a promising candidate for drug discovery and material science applications. Its molecular formula, C₈H₈N₂S₂, highlights the presence of sulfur and nitrogen atoms, which contribute to its diverse reactivity and potential biological activity.

Recent studies have explored the role of 4-(5-methylthien-2-yl)-1,3-thiazol-2-amine in modulating enzymatic pathways, particularly those involved in inflammation and oxidative stress. Researchers are investigating its potential as a scaffold for designing novel kinase inhibitors or antimicrobial agents, aligning with the growing demand for innovative therapeutics in precision medicine. The compound's thiazole moiety is known to interact with biological targets, making it a focal point for structure-activity relationship (SAR) studies.

In the context of sustainability, CAS No. 383129-75-7 has been examined for its compatibility with green chemistry principles. Its synthesis often involves catalytic methods to minimize waste, addressing the pharmaceutical industry's push toward eco-friendly synthesis. This aligns with trending searches on "green heterocyclic compounds" and "sustainable drug development," reflecting broader environmental concerns among researchers and investors.

From a commercial perspective, suppliers of 4-(5-methylthien-2-yl)-1,3-thiazol-2-amine emphasize high-purity grades (>98%) to meet the stringent requirements of pharmaceutical intermediates. Analytical techniques like HPLC and NMR are routinely employed for quality control, ensuring compliance with regulatory standards such as ICH guidelines. The compound's stability under ambient conditions further enhances its appeal for industrial-scale applications.

Emerging trends in AI-driven drug discovery have also spotlighted CAS No. 383129-75-7, with machine learning models predicting its utility in virtual screening libraries. This intersects with popular queries like "AI in medicinal chemistry" and "computational lead optimization," underscoring the compound's relevance in cutting-edge research. Additionally, its logP and solubility profiles are frequently analyzed to assess drug-likeness, a key metric in preclinical development.

In material science, derivatives of 4-(5-methylthien-2-yl)-1,3-thiazol-2-amine have been explored for organic electronics, such as thin-film transistors and photovoltaic cells. The conjugated system of the thiophene-thiazole backbone facilitates charge transport, making it a candidate for next-generation optoelectronic materials. This application resonates with searches on "organic semiconductors" and "energy-efficient materials," highlighting its multidisciplinary potential.

To summarize, 4-(5-methylthien-2-yl)-1,3-thiazol-2-amine (CAS No. 383129-75-7) exemplifies the convergence of medicinal chemistry, sustainability, and advanced technology. Its versatility across domains ensures continued interest, while rigorous characterization methods uphold its suitability for high-value applications. Future research may unlock further innovations, particularly in targeted therapies and smart materials.